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Compound of Interest

Compound Name: Ervogastat

Cat. No.: B10831021 Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides essential guidance on the proper disposal of Ervogastat, a
diacylglycerol acyltransferase 2 (DGAT2) inhibitor used in research. While Ervogastat is not

classified as a hazardous substance or mixture, adherence to proper disposal protocols is

crucial for maintaining laboratory safety and environmental protection.[1] The following

procedures are based on general best practices for the disposal of non-hazardous

pharmaceutical waste.

Chemical and Physical Properties
A summary of the key quantitative data for Ervogastat is presented below. This information is

critical for understanding its behavior and potential environmental fate.

Property Value

Molecular Formula C21H21N5O4

Molecular Weight 407.42 g/mol

Solubility in DMSO 81 mg/mL

Solubility in Ethanol 5 mg/mL

Water Solubility Insoluble
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Disposal Protocol for Ervogastat
As a non-hazardous substance, the primary goal for the disposal of Ervogastat is to prevent its

entry into the environment, particularly waterways, due to its insolubility in water and the

unknown long-term ecological effects of active pharmaceutical ingredients.

Step 1: Waste Identification and Segregation

Unused or Expired Ervogastat: Pure, unused, or expired Ervogastat should be segregated

from other laboratory waste streams. It should be clearly labeled as "Non-hazardous

Pharmaceutical Waste for Disposal" and include the chemical name "Ervogastat."

Contaminated Materials: Items such as gloves, weighing paper, and pipette tips that are

contaminated with Ervogastat should be collected in a designated, sealed container. This

container should also be clearly labeled as "Non-hazardous Pharmaceutical Waste for

Disposal" and specify the contaminant.

Step 2: Packaging for Disposal

Solid Waste: Place solid Ervogastat and contaminated solid materials in a securely sealed,

leak-proof container.

Liquid Waste (Solutions): If Ervogastat has been dissolved in a solvent (e.g., DMSO,

Ethanol), it must be disposed of as chemical waste, following the specific procedures for that

solvent. Do not dispose of solutions down the drain. The waste container should be clearly

labeled with the full chemical contents, including the solvent and the dissolved Ervogastat.

Step 3: Storage Pending Disposal

Store the designated waste containers in a secure, secondary containment area away from

incompatible materials.

Ensure the storage area is well-ventilated and protected from extreme temperatures.

Step 4: Final Disposal

Engage a Licensed Waste Management Contractor: The recommended method for the final

disposal of all non-hazardous pharmaceutical waste is through a licensed and reputable
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chemical waste management company. These companies have the expertise and facilities to

dispose of the material in an environmentally responsible manner, typically through

incineration.

Documentation: Maintain a detailed inventory of all Ervogastat waste, including quantities

and disposal dates. Retain all documentation provided by the waste management contractor

as proof of proper disposal.

Emergency Procedures
In the event of an accidental release of Ervogastat, the following steps should be taken:

Personal Precautions: Wear appropriate personal protective equipment (PPE), including

gloves, a lab coat, and safety glasses.[1]

Containment: Prevent further spillage and keep the material away from drains and water

courses.[1]

Cleanup: For a small spill of solid material, carefully sweep or scoop it up and place it in the

designated waste container. For a liquid spill, absorb it with an inert material and place the

absorbent material in the waste container.

Ventilation: Ensure adequate ventilation of the area.[1]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Ervogastat and associated materials.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b10831021?utm_src=pdf-body
https://www.benchchem.com/product/b10831021?utm_src=pdf-body
https://www.abmole.com/literature/ervogastat-msds.html
https://www.abmole.com/literature/ervogastat-msds.html
https://www.abmole.com/literature/ervogastat-msds.html
https://www.benchchem.com/product/b10831021?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Assessment

Disposal Pathway

Final Disposal

Identify Ervogastat Waste

Is it pure Ervogastat (solid)?

Is it an Ervogastat solution?

No

Package in a sealed,
labeled container for

'Non-Hazardous Pharma Waste'

Yes

Is it contaminated labware?

No

Package in a sealed,
labeled container for

'Chemical Waste' (specify solvent)

Yes

Collect in a designated,
labeled container for

'Non-Hazardous Pharma Waste'

Yes

Dispose via a
Licensed Waste Management Contractor

No
(Not Ervogastat waste)

Document all disposal activities

Click to download full resolution via product page

Caption: Workflow for Ervogastat Waste Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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